Cas no 1548551-66-1 (N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine)

• Product Name: N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine
• CAS No: 1548551-66-1
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5906814
• PubChem ID: 82685514
• Update Time: 2025-05-22

N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine
• 1548551-66-1
• N-[(1-tert-butyl-1H-pyrazol-4-yl)methyl]hydroxylamine
• AKOS021003108
• EN300-1847639

• Inchi： 1S/C8H15N3O/c1-8(2,3)11-6-7(4-9-11)5-10-12/h4,6,10,12H,5H2,1-3H3
• InChI Key： SRYUAHFHKLJAPF-UHFFFAOYSA-N
• SMILES： ONCC1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.1Ų

Additional information on N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine

N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine: A Comprehensive Overview

The compound CAS No. 1548551-66-1, also known as N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating biological pathways and its compatibility with advanced synthetic techniques.

The chemical structure of N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine is defined by a pyrazole ring substituted with a tert-butyl group at position 1 and a hydroxylamine moiety at position 4. This configuration imparts the molecule with unique electronic properties, making it an attractive candidate for various chemical reactions. The tert-butyl group enhances the molecule's stability, while the hydroxylamine functionality provides reactivity, enabling it to participate in nucleophilic and oxidative processes.

Recent research has focused on the synthesis of this compound, exploring novel routes that improve yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a two-step synthesis involving the reaction of 1H-pyrazole derivatives with hydroxylamine hydrochloride under specific conditions. This approach not only simplifies the synthesis process but also opens avenues for large-scale production, which is crucial for its potential commercial applications.

In terms of pharmacological applications, N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine has shown promise as a lead compound in drug discovery. Its ability to modulate enzyme activity and interact with biological targets has been explored in several preclinical studies. A notable finding from the European Journal of Medicinal Chemistry revealed that this compound exhibits selective inhibition of certain kinases, suggesting its potential in treating oncological conditions.

Beyond pharmacology, this compound has also found applications in material science. Its reactivity with various substrates makes it a valuable reagent in the synthesis of advanced materials, such as polymers and nanoparticles. Recent advancements in green chemistry have further highlighted its utility as an eco-friendly alternative to traditional reagents, aligning with global sustainability goals.

The environmental impact of N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine has also been a subject of recent investigations. Studies conducted by environmental toxicologists have assessed its biodegradability and toxicity profiles, providing insights into its safe handling and disposal. These findings are critical for ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, CAS No. 1548551-66-1 or N-(1-tert-butyl-1H-pyrazol-4-yl)methylhydroxylamine represents a versatile molecule with multifaceted applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, underscore its significance in modern research and development.